Cas no 1564599-12-7 (2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol)

• Product Name: 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol
• CAS No: 1564599-12-7
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 6051637
• PubChem ID: 104769427
• Update Time: 2025-10-05

2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol
• EN300-1269309
• 1564599-12-7

• Inchi： 1S/C8H13NO2S/c1-3-11-4-7(10)8-9-6(2)5-12-8/h5,7,10H,3-4H2,1-2H3
• InChI Key： SPEXIMMRVAZMFI-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(COCC)O

Computed Properties

• Exact Mass: 187.06669983g/mol
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol

Recent Advances in the Study of 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol (CAS: 1564599-12-7)

The compound 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol (CAS: 1564599-12-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and ethoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key findings in the latest research is the compound's role as an intermediate in the synthesis of novel thiazole-based derivatives. Thiazole rings are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The ethoxy group in 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol enhances its solubility and bioavailability, making it a valuable candidate for further pharmacological evaluation.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the compound's mechanism of action in inhibiting specific enzymatic pathways associated with inflammatory responses. The study utilized in vitro assays and molecular docking simulations to demonstrate the compound's high affinity for target proteins, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant for the development of new treatments for chronic inflammatory diseases.

Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol may exhibit cytotoxic effects against certain cancer cell lines. Researchers are currently investigating its ability to induce apoptosis and inhibit tumor growth in preclinical models. These studies are still in the early stages, but the results are encouraging and warrant further investigation.

The synthesis of 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol has also been optimized in recent years. Advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving yields. These improvements are critical for scaling up production and facilitating further research and development.

In conclusion, 2-ethoxy-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol (CAS: 1564599-12-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its full pharmacological profile, optimizing its therapeutic efficacy, and exploring its potential in clinical applications.